Cas no 1206894-79-2 (3-(5-hydroxy-1,2,4-oxadiazol-3-yl)benzoic acid)

• Product Name: 3-(5-hydroxy-1,2,4-oxadiazol-3-yl)benzoic acid
• CAS No: 1206894-79-2
• MF: C₉H₆N₂O₄
• MW: 206.154942035675
• MDL: MFCD18872672
• CID: 4577247
• PubChem ID: 136197529
• Update Time: 2025-07-21

3-(5-hydroxy-1,2,4-oxadiazol-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-hydroxy-1,2,4-oxadiazol-3-yl)benzoic acid
• Benzoic acid, 3-(2,5-dihydro-5-oxo-1,2,4-oxadiazol-3-yl)-

• MDL： MFCD18872672
• Inchi： 1S/C9H6N2O4/c12-8(13)6-3-1-2-5(4-6)7-10-9(14)15-11-7/h1-4H,(H,12,13)(H,10,11,14)
• InChI Key： GONPIMOBFQZFNS-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(C2=NC(=O)ON2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-(5-hydroxy-1,2,4-oxadiazol-3-yl)benzoic acid

Comprehensive Overview of 3-(5-hydroxy-1,2,4-oxadiazol-3-yl)benzoic acid (CAS No. 1206894-79-2): Properties, Applications, and Research Insights

3-(5-hydroxy-1,2,4-oxadiazol-3-yl)benzoic acid (CAS No. 1206894-79-2) is a structurally unique compound that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic benzoic acid derivative features a 1,2,4-oxadiazole ring, a motif known for its versatile bioactivity and chemical stability. The presence of both hydroxy and carboxylic acid functional groups enhances its potential for molecular interactions, making it a valuable scaffold in drug discovery and material design.

Recent studies highlight the compound's role in medicinal chemistry, particularly as a pharmacophore for targeting enzymes like PARP inhibitors and anti-inflammatory agents. Researchers are exploring its structure-activity relationships (SAR) to optimize efficacy in therapeutic applications. The oxadiazole ring contributes to metabolic stability, addressing a key challenge in drug development—a topic frequently searched in AI-driven literature reviews.

In material science, 3-(5-hydroxy-1,2,4-oxadiazol-3-yl)benzoic acid serves as a precursor for coordination polymers and metal-organic frameworks (MOFs). Its chelating properties enable the design of functional materials with applications in catalysis and sensors. This aligns with trending searches on "MOFs for environmental remediation" and "smart materials," reflecting broader industrial interests.

Synthetic routes to this compound often involve cyclization reactions of hydroxamic acids or nitrile oxides, topics frequently queried in organic synthesis forums. Analytical characterization via NMR, HPLC, and mass spectrometry ensures purity—a critical factor for reproducibility, a hot topic in open science discussions.

Environmental and safety profiles of CAS 1206894-79-2 are under study, with emphasis on green chemistry principles. Researchers prioritize solvent-free synthesis and biodegradability, responding to public concerns about chemical sustainability—a top search trend in 2024.

In conclusion, 3-(5-hydroxy-1,2,4-oxadiazol-3-yl)benzoic acid exemplifies the intersection of innovation and practical utility. Its multidisciplinary relevance ensures continued exploration, driven by both academic curiosity and industrial demand for high-performance compounds.